Cas no 21314-81-8 (4-Pyridinemethanol, alpha-2-thienyl-)

• Product Name: 4-Pyridinemethanol, alpha-2-thienyl-
• CAS No: 21314-81-8
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 2937426
• Update Time: 2023-08-10

4-Pyridinemethanol, alpha-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol, alpha-2-thienyl-
• pyridin-4-yl(thiophen-2-yl)methanol
• pyridin-4-yl (thiophen-2-yl)methanol

• Inchi： 1S/C10H9NOS/c12-10(9-2-1-7-13-9)8-3-5-11-6-4-8/h1-7,10,12H
• InChI Key： AFMUZNDJPKEPQU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CN=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4